2-chloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-5-nitrobenzamide
• InChI: InChI=1S/C18H14ClN3O3S/c1-2-11-3-5-12(6-4-11)16-10-26-18(20-16)21-17(23)14-9-13(22(24)25)7-8-15(14)19/h3-10H,2H2,1H3,(H,20,21,23)
• InChI Key: STYDLIKCIHCIJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H14ClN3O3S
• Molecular Weight: 387.8 g/mol

Description

The compound “2-chloro-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-5-nitrobenzamide” is a chemical with the linear formula C15H13ClN2O3. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Anticonvulsant Properties

• A derivative of 1,3,4-thiadiazole, specifically N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, demonstrated significant anticonvulsive activity compared to a classic drug, indicating its potential as an anticonvulsant. Quality control methods for this compound were developed for further standardization in preclinical studies (Sych et al., 2018).

Synthesis and Chemical Transformations

• Research on the synthesis of bicyclic 1,2,3,4-tetrahydro-1,4-benzodiazepin-5-ones from related 2-(o-nitrobenzoyl)-1,2-thiazine-1-oxide precursors suggests potential pharmaceutical applications (Hemming & Loukou, 2004).
• A study on the synthesis of 1,1-dialkylindolium-2-thiolates via base-induced transformation of 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole in the presence of secondary amines indicates the potential for creating nonaromatic 1,1-dialkylindolium-2-thiolates (Androsov, 2008).

Antibacterial Properties

• Novel sulfonamides containing a 2-amino-1,3-thiazole fragment were synthesized under solvent-free conditions and showed antibacterial activity against S. aureus and E. coli. This highlights their potential use in developing new antibacterial agents (Rafiee Pour et al., 2019).

Photochemical Studies

• A study on the photo-rearrangement of N-aryl-2-nitrobenzamides provided insights into the photochemical behaviors of these compounds, which is crucial for understanding their stability and reactivity (Gunn & Stevens, 1973).

Safety and Hazards

The safety data sheet for a similar compound, 2-chloro-N-(4-ethylphenyl)acetamide, indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.